Cas no 828923-06-4 (1H-Pyrrole-2-carbonitrile, 1-methyl-5-(oxophenylacetyl)-)

• Product name: 1H-Pyrrole-2-carbonitrile, 1-methyl-5-(oxophenylacetyl)-
• CAS No: 828923-06-4
• MF: C₁₄H₁₀N₂O₂
• MW: 238.2414
• CID: 680738
• PubChem ID: 11345420

1H-Pyrrole-2-carbonitrile, 1-methyl-5-(oxophenylacetyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile, 1-methyl-5-(oxophenylacetyl)-
• 1-methyl-5-(2-oxo-2-phenylacetyl)pyrrole-2-carbonitrile
• 1-methyl-5-(2-oxo-2-phenylacetyl)-1h-pyrrole-2-carbonitrile
• 828923-06-4
• DTXSID90463049

• Inchi： InChI=1S/C14H10N2O2/c1-16-11(9-15)7-8-12(16)14(18)13(17)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： YFOZYQCBESRZEX-UHFFFAOYSA-N
• SMILES： CN1C(=CC=C1C(=O)C(=O)C2=CC=CC=C2)C#N

Computed Properties

• Exact Mass: 238.074227566g/mol
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9Ų
• XLogP3: 2